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Compound of Interest

Compound Name: Z-Gly-OMe

CAS No.: 158457-27-3

Cat. No.: B172995

Get Quote

This technical guide provides a comprehensive overview of N-Benzyloxycarbonylglycine methyl

ester (Z-Gly-OMe), a crucial building block in synthetic organic chemistry and pharmaceutical

development. Tailored for researchers, scientists, and professionals in drug development, this

document details the compound's chemical structure, physicochemical properties, synthesis

protocols, and its application in peptide synthesis.

Core Compound Identity and Properties
Z-Gly-OMe, also known as methyl 2-(phenylmethoxycarbonylamino)acetate, is a derivative of

the amino acid glycine. The benzyloxycarbonyl (Z) group serves as a protecting group for the

amine functionality, allowing for controlled reactions in complex syntheses. Its chemical formula

is C₁₁H₁₃NO₄.

The structure of Z-Gly-OMe is represented by the SMILES string:

COC(=O)CNC(=O)OCC1=CC=CC=C1.

Physicochemical and Identification Data
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A summary of the key quantitative data for Z-Gly-OMe is presented in the table below,

compiled from various chemical suppliers and databases.

Property Value

Chemical Formula C₁₁H₁₃NO₄

Molecular Weight 223.22 g/mol [1][2]

CAS Number 1212-53-9[1][3][4]

Appearance Colorless to light yellowish oil or solid[1][3]

Melting Point 22-26 °C[2]

Boiling Point 364.1 °C at 760 mmHg[2]

Density 1.19 g/cm³[2]

Purity ≥ 97% (HPLC)[1][4]

Storage Conditions 2-8 °C, sealed in dry, dark place[1]

Experimental Protocols
Detailed methodologies for the synthesis of Z-Gly-OMe and its application in dipeptide

formation are provided below. These protocols are representative and may require optimization

based on specific laboratory conditions and reagent purity.

Synthesis of Z-Gly-OMe
The synthesis of Z-Gly-OMe is typically achieved through the N-protection of glycine methyl

ester. A common method involves the Schotten-Baumann reaction conditions.

Materials:

Glycine methyl ester hydrochloride (H-Gly-OMe·HCl)

Benzyl chloroformate (Cbz-Cl)

Sodium carbonate (Na₂CO₃) or another suitable base
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Dichloromethane (DCM) or Ethyl acetate (EtOAc)

Water

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Preparation of Glycine Methyl Ester Free Base: Dissolve glycine methyl ester hydrochloride

in water and cool the solution to 0 °C in an ice bath.

Slowly add a saturated solution of sodium carbonate with vigorous stirring until the solution

becomes basic (pH ~9-10).

Extract the aqueous layer multiple times with dichloromethane or ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and concentrate

the solution under reduced pressure to yield the glycine methyl ester free base. Use this

immediately in the next step.

N-Protection Reaction: Dissolve the freshly prepared glycine methyl ester in

dichloromethane and cool to 0 °C.

To this solution, add benzyl chloroformate dropwise while maintaining the temperature at 0

°C.

Simultaneously, add a solution of sodium carbonate in water to neutralize the HCl generated

during the reaction and maintain a basic pH.

Allow the reaction to stir at 0 °C for 1-2 hours and then at room temperature overnight.

Work-up and Purification: Transfer the reaction mixture to a separatory funnel. Wash the

organic layer sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and

finally with brine.[5]
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Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure to obtain the crude Z-Gly-OMe.

The product can be further purified by silica gel column chromatography if necessary.

Application in Dipeptide Synthesis: Synthesis of Z-Gly-
Phe-OMe
Z-Gly-OMe serves as a fundamental building block in solution-phase peptide synthesis.[1] The

following protocol details its use in the synthesis of a protected dipeptide, Z-Gly-Phe-OMe,

using a carbodiimide coupling agent.

Materials:

Z-Gly-OMe

L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe·HCl)

N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide

hydrochloride (EDC)

1-Hydroxybenzotriazole (HOBt)

N-Methylmorpholine (NMM) or Diisopropylethylamine (DIPEA)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Aqueous solutions for work-up (1 M HCl, saturated NaHCO₃, brine)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Amino Component Preparation: In a round-bottom flask, dissolve L-Phenylalanine methyl

ester hydrochloride (1.05 equivalents) in anhydrous DCM. Cool the solution to 0 °C.[5]

Add N-Methylmorpholine (1.05 equivalents) dropwise to neutralize the hydrochloride salt and

form the free amine. Stir the mixture for 15-20 minutes at 0 °C.[5]
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Carboxyl Component Activation: In a separate flask, dissolve Z-Gly-OMe (1.0 equivalent)

and HOBt (1.0 equivalent) in anhydrous DCM. Cool the solution to 0 °C.[5]

Add a solution of DCC (1.05 equivalents) in DCM dropwise to the carboxyl component

mixture. A white precipitate of dicyclohexylurea (DCU) will form. Stir for 30 minutes at 0 °C.

[4][5]

Coupling Reaction: Add the neutralized amino component solution from step 2 to the

activated carboxyl component mixture from step 4.

Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir

overnight.[4]

Work-up and Purification: Filter the reaction mixture to remove the precipitated DCU.[4]

Wash the filtrate sequentially with 1 M HCl, water, saturated NaHCO₃, and brine.[5]

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

The crude product, Z-Gly-Phe-OMe, can be purified by recrystallization (e.g., from ethyl

acetate/hexanes) or silica gel column chromatography.[4][5]

Visualized Workflow: Dipeptide Synthesis
The following diagram illustrates the logical workflow for the solution-phase synthesis of a

dipeptide using Z-Gly-OMe as the N-protected amino acid component.
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Caption: Workflow for Z-Gly-Phe-OMe dipeptide synthesis.
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Applications in Research and Development
Z-Gly-OMe is a versatile reagent with several key applications in scientific research:

Peptide Synthesis: It is a fundamental building block for creating specific peptide sequences

for studies in biochemistry, pharmacology, and materials science.[1]

Drug Development: The compound plays a role in the development of pharmaceutical

agents, particularly in the synthesis of peptide-based drugs and in the creation of prodrugs to

enhance the bioavailability and efficacy of active ingredients.[1]

Bioconjugation: Z-Gly-OMe can be used in bioconjugation processes, which involve linking

biomolecules to other molecules to improve drug delivery systems or for creating diagnostic

tools.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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